Cas no 88964-52-7 (2-Pyrimidinamine, N-[4-(4-aminophenyl)-2-thiazolyl]-1,4,5,6-tetrahydro-)

• Product Name: 2-Pyrimidinamine, N-[4-(4-aminophenyl)-2-thiazolyl]-1,4,5,6-tetrahydro-
• CAS No: 88964-52-7
• MF: C₁₃H₁₅N₅S
• MW: 273.356700181961
• CID: 617896
• PubChem ID: 13241962
• Update Time: 2025-04-19

2-Pyrimidinamine, N-[4-(4-aminophenyl)-2-thiazolyl]-1,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, N-[4-(4-aminophenyl)-2-thiazolyl]-1,4,5,6-tetrahydro-
• 4-(4-aminophenyl)-N-(1,4,5,6-tetrahydropyrimidin-2-yl)-1,3-thiazol-2-amine
• DTXSID30531377
• 88964-52-7
• N-[4-(4-Aminophenyl)-1,3-thiazol-2-yl]-1,4,5,6-tetrahydropyrimidin-2-amine

• Inchi： 1S/C13H15N5S/c14-10-4-2-9(3-5-10)11-8-19-13(17-11)18-12-15-6-1-7-16-12/h2-5,8H,1,6-7,14H2,(H2,15,16,17,18)
• InChI Key： NNXHRTPYEWTNQC-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)N)N=C1NC1=NCCCN1

Computed Properties

• Exact Mass: 273.10481667g/mol
• Monoisotopic Mass: 273.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų